Cas no 38588-64-6 (3,5-Bis(methoxycarbonyl)benzoic acid)

• Product Name: 3,5-Bis(methoxycarbonyl)benzoic acid
• CAS No: 38588-64-6
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• MDL: MFCD06797584
• CID: 304290
• PubChem ID: 12411418
• Update Time: 2025-11-01

3,5-Bis(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(methoxycarbonyl)benzoic acid
• 1,3,5-Benzenetricarboxylicacid, 1,3-dimethyl ester
• 1,3,5-BENZENETRICARBOXYLIC ACID DIMETHYL ESTER
• benzene-1,3,5-tricarboxylic acid 1,3-dimethyl ester
• dimethyl 1,3,5-benzenetricarboxylate
• trimesic acid dimethyl ester
• AK141607
• 1,3,5-Benzenetricarboxylic acid, 1,3-dimethyl ester
• OGZWRRQXMPHWIZ-UHFFFAOYSA-N
• AB29691
• AB0000238
• ST2401821
• AX8281763
• 1,3,5-Benzenetricarboxylic acid 3,5-dimethyl ester
• MFCD06797584
• Dimethyl trimesicate; Trimesic acid dimethyl ester
• 3,5-Bis(methoxycarbonyl)benzoicacid
• AKOS022173485
• CS-0010337
• FT-0716101
• 38588-64-6
• DTXSID90497021
• DS-7294
• SCHEMBL7234945
• 1,3,5-Benzenetricarboxylic acid, dimethyl ester
• SY116199
• DA-24666

• MDL： MFCD06797584
• Inchi： 1S/C11H10O6/c1-16-10(14)7-3-6(9(12)13)4-8(5-7)11(15)17-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： OGZWRRQXMPHWIZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)O)C=C(C(=O)OC)C=1)=O

Computed Properties

• Exact Mass: 238.04800
• Monoisotopic Mass: 238.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 1.2

Experimental Properties

• PSA: 89.90000
• LogP: 0.95800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3,5-Bis(methoxycarbonyl)benzoic acid

Comprehensive Overview of 3,5-Bis(methoxycarbonyl)benzoic acid (CAS No. 38588-64-6): Properties, Applications, and Industry Insights

3,5-Bis(methoxycarbonyl)benzoic acid (CAS No. 38588-64-6) is a specialized organic compound with a molecular formula of C₁₁H₁₀O₆. This aromatic dicarboxylic acid derivative features two methoxycarbonyl groups positioned at the 3 and 5 locations of the benzene ring, making it a valuable intermediate in fine chemical synthesis. The compound's unique structure contributes to its versatility in pharmaceutical research, material science, and agrochemical development, aligning with current industry demands for sustainable and high-performance chemicals.

In recent years, the growing interest in green chemistry and biodegradable materials has spotlighted compounds like 3,5-Bis(methoxycarbonyl)benzoic acid. Researchers are exploring its potential as a building block for polyester resins and bio-based polymers, addressing the global push for eco-friendly alternatives to petroleum-derived plastics. The compound's balanced hydrophilicity and lipophilicity also make it a candidate for drug delivery systems, particularly in the design of pH-sensitive carriers—a hot topic in nanomedicine forums.

The synthesis of 38588-64-6 typically involves esterification reactions of trimellitic acid derivatives, with process optimization being a frequent search query among organic chemists. Analytical techniques such as HPLC purity testing and NMR spectroscopy are crucial for quality control, as evidenced by the compound's technical datasheets. Notably, its thermal stability (decomposition point >200°C) and solubility profile (moderate in polar aprotic solvents) are frequently cited in patent literature for specialty chemical applications.

Market trends indicate rising demand for multifunctional aromatic acids like 3,5-Bis(methoxycarbonyl)benzoic acid in electronic materials. The compound's ability to form coordination complexes is being investigated for OLED intermediates and organic semiconductors—topics trending in materials science publications. Regulatory-compliant manufacturers emphasize its non-hazardous classification under standard handling conditions, differentiating it from restricted precursors in search algorithms.

From a technical perspective, the methoxycarbonyl groups in CAS 38588-64-6 provide reactive sites for nucleophilic substitution, enabling diverse derivatization pathways. This characteristic fuels its use in cascade reactions and click chemistry applications—keywords frequently associated with modern synthetic methodologies. Stability studies show excellent shelf life when stored away from moisture, with many suppliers offering >98% purity grades for research applications.

Innovative applications continue to emerge, including its utilization in metal-organic frameworks (MOFs) for gas storage—a subject with over 5,000 monthly academic searches. The compound's rigid benzene core and variable ester groups allow tunable porosity in crystalline materials, meeting industrial needs for carbon capture technologies. Such developments position 3,5-Bis(methoxycarbonyl)benzoic acid as a compound of interest in clean energy initiatives.

Quality benchmarks for 38588-64-6 emphasize low heavy metal content (<10 ppm) and controlled residual solvents, parameters critical for GMP-compliant production. Analytical certificates typically include chromatograms and mass spec data, addressing the pharmaceutical industry's documentation requirements. These specifications align with the compound's role in synthesizing non-steroidal anti-inflammatory drug (NSAID) precursors—a therapeutic area generating substantial search traffic.

Future research directions may explore enzymatic modifications of 3,5-Bis(methoxycarbonyl)benzoic acid to enhance its stereoselectivity in chiral synthesis. The compound's compatibility with continuous flow chemistry systems—another trending search term—could improve manufacturing efficiency. As industries prioritize atom-economical processes, this dicarboxylate derivative's molecular efficiency (82.3% by mass) becomes increasingly relevant for sustainable production scales.